2-(1H-benzimidazol-1-yl)-N-(2-thienylmethyl)acetamide

• IUPAC Name: 2-(benzimidazol-1-yl)-N-(thiophen-2-ylmethyl)acetamide
• InChI: InChI=1S/C14H13N3OS/c18-14(15-8-11-4-3-7-19-11)9-17-10-16-12-5-1-2-6-13(12)17/h1-7,10H,8-9H2,(H,15,18)
• InChI Key: OJXNOAXCKFMKJU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=CN2CC(=O)NCC3=CC=CS3
• Molecular Formula: C14H13N3OS
• Molecular Weight: 271.34 g/mol

Description

Synthesis Analysis

Benzimidazole derivatives, including compounds similar to “2-(1H-benzimidazol-1-yl)-N-(2-thienylmethyl)acetamide”, are synthesized through various chemical reactions, often involving the formation of benzimidazole through the condensation of o-phenylenediamine with carboxylic acids or their derivatives. The synthesis can involve multiple steps, including nucleophilic substitution reactions, to introduce different functional groups at specific positions on the benzimidazole ring, thereby modifying the compound's properties and activities (Li Ying-jun, 2012).

Molecular Structure Analysis

The molecular structure of benzimidazole derivatives is characterized by the presence of a benzimidazole core, which is a fused ring structure combining benzene and imidazole rings. This core structure can be modified with various substituents, influencing the compound's physical and chemical properties. Structural elucidation techniques such as NMR and X-ray crystallography are commonly used to determine the precise arrangement of atoms within these molecules and to study their isomeric forms and tautomeric ratios (Li Ying-jun, 2012).

Chemical Reactions and Properties

Benzimidazole derivatives undergo various chemical reactions, including electrophilic and nucleophilic substitutions, which are pivotal in modifying their chemical structures for specific purposes. These reactions enable the introduction of different functional groups, altering the compound's reactivity, solubility, and biological activity. The reactivity of these compounds is significantly influenced by the electronic nature of the substituents attached to the benzimidazole ring (Shibuya et al., 2018).

Physical Properties Analysis

The physical properties of benzimidazole derivatives, such as solubility, melting point, and stability, are crucial for their application in different fields. These properties are determined by the molecular structure and the nature of the substituents. For instance, the solubility in various solvents can be affected by the presence of polar or non-polar groups, influencing the compound's application in pharmaceutical formulations (Shibuya et al., 2018).

Chemical Properties Analysis

The chemical properties of benzimidazole derivatives, including acidity/basicity, reactivity towards different reagents, and stability under various conditions, are fundamental for their chemical and biological applications. These properties are influenced by the electronic effects of substituents on the benzimidazole core and the overall molecular architecture. The pKa values, reactivity patterns, and stability under physiological conditions are critical parameters in the development of pharmaceutical agents (Duran & Canbaz, 2013).